molecular formula C5H8BrNOS B034535 3-(2-Hydroxyethyl)thiazolium bromide CAS No. 103768-99-6

3-(2-Hydroxyethyl)thiazolium bromide

Cat. No. B034535
CAS RN: 103768-99-6
M. Wt: 210.09 g/mol
InChI Key: RZANVUAQQTZJHP-UHFFFAOYSA-M
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Description

“3-(2-Hydroxyethyl)thiazolium bromide” is a chemical compound with the empirical formula C5H8BrNOS . It has a molecular weight of 210.09 . It is used as a catalyst for the addition of aldehydes to α,β-unsaturated esters, a reaction known as the Stetter-Michael-addition .


Molecular Structure Analysis

The molecular structure of “3-(2-Hydroxyethyl)thiazolium bromide” is represented by the SMILES string [Br-].OCC[n+]1ccsc1 . This indicates that the molecule contains a bromide ion (Br-), a hydroxyethyl group (OCC), and a thiazolium ring ([n+]1ccsc1).


Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(2-Hydroxyethyl)thiazolium bromide” include a melting point of 147-149 °C . The compound has an assay of ≥97.0% .

Scientific Research Applications

Catalyst for Chemical Reactions

3-(2-Hydroxyethyl)thiazolium bromide is known to act as a catalyst for the addition of aldehydes to α,β-unsaturated esters . This type of reaction is known as the Stetter-Michael-addition .

Proteomics Research Applications

This compound is also used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. Proteins are vital parts of living organisms, as they are the main components of the physiological metabolic pathways of cells.

Safety and Hazards

The safety data sheet for a similar compound, “3-Ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .

properties

IUPAC Name

2-(1,3-thiazol-3-ium-3-yl)ethanol;bromide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H8NOS.BrH/c7-3-1-6-2-4-8-5-6;/h2,4-5,7H,1,3H2;1H/q+1;/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RZANVUAQQTZJHP-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC=[N+]1CCO.[Br-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H8BrNOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70551892
Record name 3-(2-Hydroxyethyl)-1,3-thiazol-3-ium bromide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70551892
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

210.09 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2-Hydroxyethyl)thiazolium bromide

CAS RN

103768-99-6
Record name 3-(2-Hydroxyethyl)-1,3-thiazol-3-ium bromide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70551892
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

Thiazole (4.3 g) and 2-bromoethanol (12.5 g) were mixed and heated under reflux for 5 hours. The reaction was left standing at room temperature to give white needles. The crystals were washed with acetone, collected by filtration and dried under reduced pressure.
Quantity
4.3 g
Type
reactant
Reaction Step One
Quantity
12.5 g
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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3-(2-Hydroxyethyl)thiazolium bromide
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3-(2-Hydroxyethyl)thiazolium bromide
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3-(2-Hydroxyethyl)thiazolium bromide
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3-(2-Hydroxyethyl)thiazolium bromide
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3-(2-Hydroxyethyl)thiazolium bromide
Reactant of Route 6
3-(2-Hydroxyethyl)thiazolium bromide

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